![molecular formula C7H11N B6272470 5-azaspiro[3.4]oct-7-ene CAS No. 1989671-31-9](/img/no-structure.png)
5-azaspiro[3.4]oct-7-ene
Description
Synthesis Analysis
The synthesis of spiro compounds like “5-azaspiro[3.4]oct-7-ene” can be complex and may involve multiple steps . One approach involves the annulation of the cyclopentane ring, while other approaches involve the annulation of a four-membered ring . All these approaches employ readily available starting materials with conventional chemical transformations .Future Directions
The future directions for research on “5-azaspiro[3.4]oct-7-ene” and similar compounds could involve further exploration of their synthesis, reactivity, and potential applications. For example, the development of more efficient synthetic methods, the investigation of new reactions, and the study of their biological activity could be interesting areas for future research .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-azaspiro[3.4]oct-7-ene can be achieved through a multistep process involving the cyclization of a suitable precursor.", "Starting Materials": [ "4-penten-1-amine", "2-bromoethyl acetate", "Sodium hydride", "Tetrahydrofuran", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic acid", "Sodium borohydride", "Acetic anhydride", "Pyridine", "Triethylamine", "Chloroform", "Sodium sulfate" ], "Reaction": [ "Step 1: Protection of 4-penten-1-amine with acetic anhydride and pyridine to form N-acetyl-4-penten-1-amine", "Step 2: Alkylation of N-acetyl-4-penten-1-amine with 2-bromoethyl acetate in the presence of sodium hydride and tetrahydrofuran to form N-(2-acetoxyethyl)-4-penten-1-amine", "Step 3: Cyclization of N-(2-acetoxyethyl)-4-penten-1-amine with hydrochloric acid to form 5-azaspiro[3.4]oct-7-ene", "Step 4: Reduction of the acetyl group in 5-azaspiro[3.4]oct-7-ene with sodium borohydride in the presence of methanol and acetic acid to form 5-azaspiro[3.4]oct-7-ene-1-carboxylic acid", "Step 5: Esterification of 5-azaspiro[3.4]oct-7-ene-1-carboxylic acid with acetic anhydride and pyridine to form 5-azaspiro[3.4]oct-7-ene-1-acetate", "Step 6: Hydrolysis of 5-azaspiro[3.4]oct-7-ene-1-acetate with sodium hydroxide to form 5-azaspiro[3.4]oct-7-ene" ] } | |
CAS RN |
1989671-31-9 |
Product Name |
5-azaspiro[3.4]oct-7-ene |
Molecular Formula |
C7H11N |
Molecular Weight |
109.2 |
Purity |
80 |
Origin of Product |
United States |
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